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Compound of Interest

Compound Name: Ethyl 2-bromoisovalerate

cat. No.: B128821

Chemical Identity and Properties

Ethyl 2-bromoisovalerate, also known as Ethyl 2-bromo-3-methylbutanoate, is a halogenated
ester widely used as a building block in the synthesis of more complex molecules, particularly
in the pharmaceutical and agrochemical industries.[1]

Chemical and Physical Data

The fundamental physical and chemical properties of Ethyl 2-bromoisovalerate are
summarized in the table below.
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Property Value References
CAS Number 609-12-1 [2][3][4]
Molecular Formula C7H13BroO:z [21[31[5]
Molecular Weight 209.08 g/mol [21[31[5]
Appearance Colorless to pale yellow liquid [1][6]

N , 185-187 °C (at 760 mmHg); 77
Boiling Point [11[21[7]
°C (at 12 mmHg)

Density 1.276 - 1.28 g/cm?3 [11121[71
Refractive Index 1.4485 - 1.4505 [1107]
Flash Point 65 °C /149 °F [718119]

Sparingly soluble in water;
N Soluble in common organic
Solubility ] [1][10]
solvents like chloroform, ethyl

acetate, and hexane.

Store in a cool, dry, well-
ventilated area (2°C - 8°C

Storage _ [21[61[7]
recommended), under an inert

atmosphere (e.g., Nitrogen).

Synonyms

The compound is known by several names in literature and commercial listings.[5][6][8]

2-Bromo-3-methylbutanoic acid ethyl ester

Ethyl 2-bromo-3-methylbutyrate

o-Bromoisovaleric acid ethyl ester

NSC 8866
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Safety and Handling

Ethyl 2-bromoisovalerate is classified as a hazardous substance and requires careful
handling.[3][9] It is a combustible liquid and may be corrosive to metals.[8]

GHS Hazard Information

Hazard Class &

Pictogram Signal Word Hazard Statement
Category
Acute Toxicity, Oral H302: Harmful if
GHSO07 Danger
(Category 4) swallowed.[2][5]
Skin H314: Causes severe
Corrosion/Irritation GHSO05 skin burns and eye
(Category 1B) damage.[2][5][8]
Corrosive to metals H290: May be
GHSO05 _
(Category 1) corrosive to metals.[8]
Flammable liquids ) H227: Combustible
None Warning o
(Category 4) liquid.[8]

Precautionary Statements

Safe handling and emergency procedures are outlined by the following precautionary
statements.
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Type Statement Code Statement Text
Do not breathe
Prevention P260 dust/fume/gas/mist/vapors/spr
ay.[2][5]
Wear protective
loves/protective clothing/eye
P280 I -p _ gy
protection/face protection.[2][5]
[8]
Keep only in original container.
P234 pony 9
[8]
IF SWALLOWED: Rinse
Response P301+P330+P331 mouth. Do NOT induce
vomiting.[2][8]
IF INHALED: Remove person
to fresh air and keep
P304+P340 )
comfortable for breathing.[2]
[11]
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.[2][8]
Immediately call a POISON
P310 CENTER or doctor/physician.
[8][11]
Storage P405 Store locked up.[11]
Store in a corrosive resistant
P406 container with a resistant inner
liner.[8]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[2][8]
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Synthesis and Experimental Protocols

Ethyl 2-bromoisovalerate is typically synthesized via the bromination of isovaleric acid
followed by esterification, or by the direct bromination of ethyl isovalerate. A common
laboratory-scale method is the Hell-Volhard-Zelinsky reaction.

Caption: Synthesis pathway for Ethyl 2-bromoisovalerate.

Detailed Experimental Protocol: Hell-Volhard-Zelinsky
Bromination

This protocol describes the a-bromination of isovaleric acid and subsequent esterification. A
related procedure provides a basis for the bromination step.[12]

Materials:

Isovaleric acid

e Red phosphorus (catalytic amount) or Phosphorus tribromide (PBr3)

e Bromine (Brz2)

e Anhydrous ethanol

» Concentrated sulfuric acid (catalytic amount)

e Sodium bicarbonate solution (saturated)

e Sodium sulfate (anhydrous)

Diethyl ether
Procedure:

e Bromination: In a three-necked round-bottom flask equipped with a reflux condenser,
dropping funnel, and a gas outlet tube (to neutralize HBr gas evolved), place isovaleric acid
and a catalytic amount of red phosphorus or PBrs.
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Heat the mixture gently in a water bath. Add bromine dropwise from the dropping funnel at a
rate that maintains a steady reflux. The red color of bromine should fade as it reacts.

After the addition is complete, continue heating the mixture for several hours until the
evolution of HBr gas ceases, indicating the completion of the reaction. The product at this
stage is crude 2-bromoisovaleric acid.

Esterification: Cool the reaction mixture to room temperature. Slowly add anhydrous ethanol
in excess.

Add a few drops of concentrated sulfuric acid as a catalyst.

Reflux the mixture for 2-4 hours to drive the esterification to completion.

Work-up and Purification: Cool the mixture and pour it into a separatory funnel containing
cold water.

Extract the aqueous layer with diethyl ether.

Combine the organic extracts and wash sequentially with water, saturated sodium
bicarbonate solution (to neutralize excess acids), and finally with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter off the drying agent and remove the solvent (diethyl ether) by rotary evaporation.

The crude Ethyl 2-bromoisovalerate is then purified by vacuum distillation. Collect the
fraction boiling at 77 °C under 12 mmHg vacuum.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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